3-methyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 3-methyl-N-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C18H20N6O/c1-13-5-3-6-15(11-13)18(25)20-9-8-19-16-12-17(23-14(2)22-16)24-10-4-7-21-24/h3-7,10-12H,8-9H2,1-2H3,(H,20,25)(H,19,22,23)
• InChI Key: AIEUQCLQWYHHCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCNC2=CC(=NC(=N2)C)N3C=CC=N3
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

This compound is a type of heterocyclic compound. Heterocyclic compounds are worth attention nowadays for many reasons; pioneer among them is their biological activities, and many drugs are heterocycles. They widely exist in many natural products, such as vitamins, hormones, antibiotics, and dyes.

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Molecular Structure Analysis

The molecular structure of this compound is complex and involves several different types of atoms. The molecular formula is C17H14N3O2Cl. It contains a benzene ring, a pyrazole ring, and a pyrimidine ring.

Chemical Reactions Analysis

This compound undergoes a variety of chemical reactions. It has been found to have antipromastigote activity, and it can inhibit polymerization of tubulin.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 799.1±60.0 °C, a density of 1.40±0.1 g/cm3, and a pKa of 14.33±0.10. It is soluble in DMSO but insoluble in water.